2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(4-methylphenyl)propanamide

• IUPAC Name: 2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(4-methylphenyl)propanamide
• InChI: InChI=1S/C18H18N2O3/c1-12-3-6-15(7-4-12)20-18(22)14(11-19)9-13-5-8-16(21)17(10-13)23-2/h3-8,10,14,21H,9H2,1-2H3,(H,20,22)
• InChI Key: INDPMGNBMUOCPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(CC2=CC(=C(C=C2)O)OC)C#N
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(4-methylphenyl)propanamide, commonly referred to as MMP, is a synthetic compound that has been utilized in a variety of scientific and medical research applications. It is a white, crystalline solid that is soluble in water. MMP was first synthesized in the early 2000s and has since been studied for its potential therapeutic, biochemical, and physiological effects.

Scientific Research Applications

Mechanofluorochromic Properties

Research has demonstrated the impact of structural variations in 3-aryl-2-cyano acrylamide derivatives on their optical properties. These compounds exhibit distinct luminescence behaviors based on their stacking modes and molecular interactions, which can be manipulated through physical treatments like grinding. Such properties are crucial for developing new materials with tunable optical characteristics for applications in sensing, imaging, and electronic devices (Qing‐bao Song et al., 2015).

Renewable High-Temperature Resins

Studies on renewable phenols and their derivatives have revealed their significant impact on the thermal stability and performance of cyanate ester resins. Modifications in the structure of these compounds, such as the introduction or removal of methoxy groups, affect the physical properties of the resulting polymers, indicating their potential use in creating environmentally friendly, high-performance materials for various industrial applications (B. Harvey et al., 2015).

Photophysical Properties Enhancement

The synthesis and analysis of derivatives with specific functional groups (e.g., methoxy and cyano) have showcased their ability to influence luminescence properties. Such modifications can enhance quantum yields and offer unique solvatochromic effects, making these compounds valuable for the development of advanced luminescent materials (Soyeon Kim et al., 2021).

Quantum Chemical Studies

Quantum chemical analyses have been employed to investigate the interactions and stability of certain compounds, including their conformations and electronic properties. These studies provide insights into the molecular mechanisms underlying the activity of potential pharmaceutical agents, contributing to the design of more effective and targeted therapeutic molecules (I. Otuokere & F. J. Amaku, 2015).

Molecular Interactions and Crystal Packing

Research into the crystal packing of ethyl (Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates has highlighted the role of nonhydrogen bonding interactions, such as N⋯π and O⋯π, in determining the structural arrangement of molecules within crystals. These findings have implications for understanding molecular assembly processes and designing materials with desired structural and functional properties (Zhenfeng Zhang et al., 2011).